Cas no 38362-94-6 (Ethyl 2-chloro-3-hydroxyacrylate)

• Product Name: Ethyl 2-chloro-3-hydroxyacrylate
• CAS No: 38362-94-6
• MF: C₅H₇ClO₃
• MW: 150.560281038284
• MDL: MFCD28977446
• CID: 4713724
• Update Time: 2025-07-23

Ethyl 2-chloro-3-hydroxyacrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-hydroxyacrylate
• OQIYGSPEMWMAFA-UHFFFAOYSA-N

• MDL： MFCD28977446
• Inchi： 1S/C5H7ClO3/c1-2-9-5(8)4(6)3-7/h3,7H,2H2,1H3
• InChI Key： OQIYGSPEMWMAFA-UHFFFAOYSA-N
• SMILES： ClC(=CO)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 130
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2-chloro-3-hydroxyacrylate

Ethyl 2-chloro-3-hydroxyacrylate (CAS No. 38362-94-6): A Versatile Building Block in Modern Chemical Biology

Ethyl 2-chloro-3-hydroxyacrylate (CAS No. 38362-94-6) is a significant intermediate in the field of chemical biology, renowned for its versatile reactivity and broad applicability in synthetic chemistry. This compound, characterized by its acrylate and chloro functional groups, serves as a crucial building block in the development of novel pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features make it an invaluable asset for researchers aiming to explore innovative synthetic pathways and functional molecules.

The molecular structure of Ethyl 2-chloro-3-hydroxyacrylate consists of an ester group attached to a hydroxyl-substituted acrylic acid derivative. The presence of both a chloro group and a hydroxyl group on adjacent carbon atoms imparts distinct reactivity, enabling a wide range of chemical transformations. These include nucleophilic addition reactions, condensation reactions, and polymerization processes, which are fundamental to constructing complex molecular architectures.

In recent years, the applications of Ethyl 2-chloro-3-hydroxyacrylate have expanded significantly, particularly in the realm of drug discovery and development. Its ability to undergo facile Michael additions and Diels-Alder reactions has made it a preferred choice for synthesizing heterocyclic compounds, which are prevalent in many biologically active molecules. For instance, researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of Ethyl 2-chloro-3-hydroxyacrylate is its role in the synthesis of polymers with tailored properties. The acrylate functionality allows for easy incorporation into polymeric matrices via radical polymerization, resulting in materials with enhanced mechanical strength, thermal stability, and biodegradability. These properties are particularly relevant in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

Recent advancements in green chemistry have also highlighted the importance of Ethyl 2-chloro-3-hydroxyacrylate as a sustainable building block. Researchers have demonstrated its use in catalytic processes that minimize waste and energy consumption, aligning with the growing emphasis on environmentally friendly synthetic methodologies. Such innovations not only improve the efficiency of chemical synthesis but also contribute to reducing the ecological footprint of industrial processes.

The compound's utility extends beyond pharmaceuticals and materials science; it has found applications in agrochemicals, where it serves as a precursor for synthesizing herbicides and pesticides with improved efficacy and reduced environmental impact. The ability to modify its structure allows chemists to fine-tune the biological activity of these compounds, ensuring they target specific pests while minimizing harm to non-target organisms.

The synthesis of derivatives from Ethyl 2-chloro-3-hydroxyacrylate has been a focal point for many research groups aiming to uncover new functionalities. For example, recent studies have explored its transformation into various heterocycles through cyclization reactions, leading to compounds with potential antimicrobial and anti-inflammatory properties. These efforts underscore the compound's versatility as a scaffold for medicinal chemistry innovation.

In conclusion, Ethyl 2-chloro-3-hydroxyacrylate (CAS No. 38362-94-6) represents a cornerstone in modern chemical biology due to its broad applicability and reactivity. Its role in synthesizing complex molecules across multiple disciplines highlights its importance as a research tool and industrial intermediate. As synthetic methodologies continue to evolve, this compound will undoubtedly remain at the forefront of innovation, driving advancements in pharmaceuticals, materials science, and beyond.